Cas no 3113-72-2 (5-Methyl-2-nitrobenzoic acid)

• Product Name: 5-Methyl-2-nitrobenzoic acid
• CAS No: 3113-72-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007368
• CID: 43826
• PubChem ID: 24846879
• Update Time: 2025-07-11

5-Methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-methylbenzoic acid
• 6-Nitro-m-toluic acid
• 5-methyl-2-nitrobenzoic acid
• 3-Methyl-6-nitrobenzoicacid
• 5-Methyl-2-nitro-benzoesaeure
• 6-Nitro-p-toluic acid
• Benzoic acid,5-methyl-2-nitro
• EINECS 221-481-5
• m-Toluic acid,6-nitro
• m-Toluicacid, 6-nitro- (6CI,7CI,8CI)
• NSC 38067
• 3-Methyl-6-nitrobenzoic acid
• Benzoic acid, 5-methyl-2-nitro-
• m-Toluic acid, 6-nitro-
• 5-Methyl-2-nitro-benzoic acid
• 5-Methyl-2-nitrobenzoicacid
• M9473083XH
• PubChem4523
• KSC222G3L
• 2-Nitro-5-Methyl benzoic acid
• 6-NITRO-M-TOLUYLIC ACID
• PS-6298
• N0470
• HY-W016450
• Z1255419193
• 5-Methyl-2-Nitro Benzoic Acid
• NSC38067
• MFCD00007368
• AKOS015919496
• CL8129
• DTXSID1025643
• SCHEMBL149316
• FT-0600634
• 3113-72-2
• AKOS015888126
• InChI=1/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11
• AC-4000
• NS00029026
• A5646
• J-018253
• BCP24470
• UNII-M9473083XH
• AM20060336
• SY005380
• Q27283681
• CS-W017166
• 2-Nitro-5-methylbenzoicacid
• NSC-38067
• 5-Methyl-2-nitrobenzoic acid, 95%
• EN300-91509
• METHYL-2-NITROBENZOIC ACID, 5-
• DB-006204
• DTXCID105643
• 221-481-5
• FM70602
• 5-Methyl-2-nitrobenzoic acid

• MDL： MFCD00007368
• Inchi： 1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： QRRSIFNWHCKMSW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1[N+](=O)[O-])=O
• BRN： 1959031

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.4283 (rough estimate)
• Melting Point: 134-136 °C (lit.)
• Boiling Point: 363.8℃ at 760 mmHg
• Flash Point: 165℃
• Refractive Index: 1.5468 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Not available

5-Methyl-2-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters